Diethyl hexyl phosphate

Specification

• CAS No.: 7110-49-8
• Molecular Formula: C10H23O4P
• Molecular Weight: 238.26 g/mol
• IUPAC Name: diethyl hexyl phosphate
• Standard InChI: InChI=1S/C10H23O4P/c1-4-7-8-9-10-14-15(11,12-5-2)13-6-3/h4-10H2,1-3H3
• Standard InChI Key: HLQQMPGKASWZPH-UHFFFAOYSA-N
• SMILES: CCCCCCOP(=O)(OCC)OCC
• Canonical SMILES: CCCCCCOP(=O)(OCC)OCC

Introduction

Chemical Identity and Structure

Basic Chemical Information

Diethyl hexyl phosphate features a phosphate center with two ethyl groups and one hexyl group attached via oxygen atoms. The structural arrangement grants the compound its characteristic chemical reactivity and physical properties. Structurally, it exists as a phosphoric acid derivative where two hydroxyl groups have been replaced by ethoxy groups and one by a hexyloxy group.

Chemical Identifiers

The compound is identified through several standardized chemical notations as shown in the following table:

Identifier	Value
CAS Registry Number	7110-49-8
IUPAC Name	Diethyl hexyl phosphate
Molecular Formula	C10H23O4P
Molecular Weight	238.26 g/mol
InChI	InChI=1S/C10H23O4P/c1-4-7-8-9-10-14-15(11,12-5-2)13-6-3/h4-10H2,1-3H3
InChIKey	HLQQMPGKASWZPH-UHFFFAOYSA-N
SMILES	CCCCCCOP(=O)(OCC)OCC

The compound's structural representation features a central phosphorus atom bonded to four oxygen atoms, with one oxygen forming a double bond with phosphorus (P=O) and the other three forming single bonds with the alkyl groups.

Physical and Chemical Properties

Physical Properties

Diethyl hexyl phosphate exists as a colorless liquid under standard conditions. Its physical properties contribute significantly to its applications as a solvent and extraction agent.

Property	Value	Note
Physical State	Colorless liquid	At room temperature
Solubility	Low solubility in water	High solubility in organic solvents
Volatility	Low	Contributing to its stability in extraction processes
Density	Approximately 0.97-0.98 g/cm³	Estimated based on similar compounds

Chemical Reactivity

The phosphate center in diethyl hexyl phosphate participates in various chemical reactions that define its utility. The phosphorus atom, with its central position in the structure, facilitates the formation of coordinate covalent bonds with metal cations, particularly through the lone electron pairs on the phosphate group. This chelating ability forms the basis for its effectiveness in extraction processes.

The ester linkages in the molecule can undergo hydrolysis under acidic or basic conditions, leading to the formation of phosphoric acid derivatives and the corresponding alcohols. This reactivity must be considered when determining appropriate conditions for handling and storage of the compound.

Synthesis and Preparation Methods

Industrial Production

The industrial production of diethyl hexyl phosphate typically involves controlled reaction conditions to ensure high purity of the final product. While specific synthesis information for this exact compound is limited in the available literature, organophosphate esters are generally produced through the reaction of appropriate alcohols with phosphorus-containing precursors.

One potential synthesis route involves the reaction of phosphorus pentoxide with the corresponding alcohols (ethanol and hexanol) in specific stoichiometric ratios. The reaction typically proceeds through the following stages:

• Initial reaction between phosphorus pentoxide and the alcohols to form a mixture of mono-, di-, and tri-substituted phosphates

• Controlled reaction conditions to favor the formation of the desired diethyl hexyl phosphate

• Isolation and purification of the final product based on its solubility properties

Laboratory Synthesis

In laboratory settings, the synthesis often involves similar reactions but on a smaller scale with more precise control of reaction parameters. The use of phosphorus trichloride as a starting material, followed by careful esterification with the appropriate alcohols, represents another potential synthesis route.

For the related compound diethyl phosphite, the synthesis involves reacting triethyl phosphite with phosphorous acid in specific molar ratios. Similar principles might apply to the synthesis of diethyl hexyl phosphate, with appropriate modifications to introduce the hexyl group.

Applications and Uses

Solvent Extraction Applications

One of the primary applications of diethyl hexyl phosphate is in solvent extraction processes. Its ability to dissolve various organic and inorganic compounds makes it valuable for extracting specific compounds from complex mixtures.

The compound demonstrates particular utility in the extraction of:

• Rare earth metals from aqueous solutions

• Uranium from solutions containing sulfate, chloride, or perchlorate anions

• Radioactive elements from environmental samples

In these extraction processes, diethyl hexyl phosphate functions as a chelating agent. The phosphate group forms coordinate covalent bonds with metal cations, while the hydrophobic ethyl and hexyl groups facilitate the migration of the metal-phosphate complex into the organic solvent phase, effectively separating the metal from the aqueous solution.

Research and Industrial Applications

Beyond extraction processes, diethyl hexyl phosphate serves various functions in research and industrial settings:

• Starting material for the synthesis of various organophosphorus compounds

• Modifier of physical properties in polymer research

• Lubricant in specific research equipment

• Component in the development of specialized materials with tailored properties

The compound's stability, low volatility, and compatibility with various organic systems contribute to its versatility across these applications.

Biological Activity and Toxicological Profile

Environmental Considerations

As an organophosphate compound, the environmental fate and impact of diethyl hexyl phosphate represent important areas of investigation. Factors such as persistence, degradation pathways, and potential bioaccumulation require consideration in environmental risk assessments.

Studies on related compounds suggest that organophosphates may undergo various transformation processes in the environment, including hydrolysis, photolysis, and biodegradation. These processes can generate metabolites with potentially different environmental behaviors and biological activities compared to the parent compound.

Comparative Analysis with Similar Compounds

Related Organophosphate Compounds

Diethyl hexyl phosphate belongs to a broader family of organophosphate compounds, sharing structural similarities with several related compounds while exhibiting distinct properties and applications.

Compound	Molecular Formula	CAS Number	Primary Applications
Diethyl hexyl phosphate	C10H23O4P	7110-49-8	Solvent extraction
Di(2-ethylhexyl) phosphoric acid (DEHPA)	C16H35O4P	298-07-7	Uranium and rare earth extraction
Tris(2-ethylhexyl) phosphate	C24H51O4P	78-42-2	Plasticizer, flame retardant
Diethyl phosphite	C4H11O3P	762-04-9	Chemical intermediate
2-Ethylhexyl phosphate	C8H19O4P	12645-31-7	Industrial applications

Comparison with Di(2-ethylhexyl) Phosphoric Acid

Di(2-ethylhexyl) phosphoric acid (DEHPA, CAS: 298-07-7) represents one of the most closely related compounds to diethyl hexyl phosphate. DEHPA is widely used in solvent extraction processes, particularly for uranium and rare earth metals. Unlike diethyl hexyl phosphate, DEHPA contains two 2-ethylhexyl groups and one acidic hydrogen attached to the phosphate center.

The properties of DEHPA have been extensively studied, with the following characteristics identified:

Property	Value	Method/Standard
Appearance	Clear, colorless	Visual observation
Acid Number	170-180 mg/gm	Potentiometric titration
Density at 20°C	0.974-0.980 g/cc	ASTM-D1298-80
Viscosity at 20°C	55-60 cp	ASTM-D445-79
Flash Point	150°C	ASTM-D93-80
Water Solubility	<0.01%	Total phosphorus by ICP

These properties illustrate the physical and chemical characteristics typical of this class of organophosphate compounds, which may share similarities with diethyl hexyl phosphate.

Recent Research and Future Perspectives

Recent Advances

Recent research on organophosphate compounds has focused on optimizing their applications while addressing potential environmental and health considerations. For compounds like diethyl hexyl phosphate, research has explored:

• Enhanced extraction methodologies for specific metal ions

• Development of more environmentally friendly formulations

• Optimization of synthesis procedures to improve yield and purity

• Investigation of potential new applications in materials science and chemical processing

Future Research Directions

Future research on diethyl hexyl phosphate may explore several promising directions:

• Detailed toxicological studies to comprehensively assess its biological interactions

• Environmental fate studies to understand its persistence and transformation in various ecosystems

• Development of greener synthesis routes with reduced environmental impact

• Exploration of new applications in emerging technological fields

• Structure-activity relationship studies to optimize its properties for specific applications

These research directions would enhance our understanding of this compound and potentially expand its applications while ensuring its safe and sustainable use.